Cas no 13544-51-9 (1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI))

• Product Name: 1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI)
• CAS No: 13544-51-9
• MF: C₁₇H₁₅ClO₅
• MW: 334.751004457474
• CID: 232522
• PubChem ID: 24187157
• Update Time: 2025-04-19

1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI)
• 3-methoxy-2-(4-methoxyphenyl)-7H-chromene-5,7-diol
• 5,7-dihydroxy-3,4'-dimethoxyfl
• 5,7-Dihydroxy-3,4'-dimethoxyflavyliumchloride (7CI)
• 5,7-Dihydroxy-3-methoxy-2-(4-methoxy-phenyl)-chromenylium, Chlorid
• 5,7-dihydroxy-3-methoxy-2-(4-methoxy-phenyl)-chromenylium, chloride
• AC1L97U3
• AG-D-72465
• CTK4B9819
• Flavylium, 5,7-dihydroxy-3,4'-dimethoxy-, chloride (8CI)
• NSC60170
• Pelargonidinchlorid-3.4'-dimethylaether
• FLAVYLIUM 5,4'-DIMETHOXY-CHLORIDE
• 3-methoxy-2-(4-methoxyphenyl)chromenylium-5,7-diol;chloride
• 13544-51-9
• NSC-60170

• Inchi： 1S/C17H14O5.ClH/c1-20-12-5-3-10(4-6-12)17-16(21-2)9-13-14(19)7-11(18)8-15(13)22-17;/h3-9H,1-2H3,(H-,18,19);1H
• InChI Key： WQVOXGUSVPUJDM-UHFFFAOYSA-N
• SMILES： [Cl-].[O+]1C2C=C(C=C(C=2C=C(C=1C1C=CC(=CC=1)OC)OC)O)O

Computed Properties

• Exact Mass: 300.09978
• Monoisotopic Mass: 334.060801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9

Experimental Properties

• Density: 1.37
• Boiling Point: 559.9°Cat760mmHg
• Flash Point: 292.4°C
• Refractive Index: 1.655
• PSA: 68.15
• LogP: 0.81330